(Z)-7-(3-chlorobut-2-en-1-yl)-8-(cyclohexylamino)-3-methyl-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-7-(3-chlorobut-2-en-1-yl)-8-(cyclohexylamino)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C16H22ClN5O2 and its molecular weight is 351.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
One notable area of research involves the synthesis and exploration of purine derivatives, which share structural similarities with the specified compound. For instance, studies have reported the synthesis of various purine and pyrimidine derivatives, examining their chemical properties and reactions (Rahat, Bergmann, & Tamir, 1974; Sharma, Kumar, & Das, 2020). These studies contribute to understanding the fundamental reactions and potential applications of purine-based compounds in medicinal chemistry and material science.
Antidepressant Activity
Research into the antidepressant properties of purine derivatives, such as 3-methyl-7-(1,1-dioxothietan-3-yl)-8-cyclohexylamino-1-ethyl-1H-purine-2,6(3H,7H)-dione, reveals the therapeutic potential of these compounds. The synthesized compound has demonstrated pronounced antidepressant activity at specific doses, suggesting a potential avenue for developing new antidepressant medications (Khaliullin et al., 2017; Khaliullin et al., 2018).
Antitumor Activity
Another significant area of research involves evaluating the antitumor activity of purine derivatives. A study on 6-(cyclohexylamino)-1,3-dimethyl-5(2-pyridyl)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione and its metal complexes against cancer cell lines highlights the potential of purine derivatives in cancer treatment (Shabani et al., 2009).
Chemical Reactions and Methodologies
Research on the regioselective C⁸-metalation of purine bases (Brackemeyer et al., 2014) and the synthesis of novel compounds through specific reactions (Yin et al., 2008) demonstrates the ongoing interest in developing new chemical methodologies for creating purine derivatives with potential applications in various fields.
Properties
IUPAC Name |
7-[(Z)-3-chlorobut-2-enyl]-8-(cyclohexylamino)-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22ClN5O2/c1-10(17)8-9-22-12-13(21(2)16(24)20-14(12)23)19-15(22)18-11-6-4-3-5-7-11/h8,11H,3-7,9H2,1-2H3,(H,18,19)(H,20,23,24)/b10-8- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPGNEMRNGABUST-NTMALXAHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCN1C2=C(N=C1NC3CCCCC3)N(C(=O)NC2=O)C)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C/CN1C2=C(N=C1NC3CCCCC3)N(C(=O)NC2=O)C)/Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22ClN5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.